Cas no 2877659-30-6 (4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine)

• Product Name: 4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine
• CAS No: 2877659-30-6
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 5308286
• PubChem ID: 165432430
• Update Time: 2025-10-28

4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2877659-30-6
• AKOS040882031
• F6806-7759
• 4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine
• 4-Morpholinyl(1-pyrazolo[1,5-a]pyrimidin-5-yl-3-pyrrolidinyl)methanone

• Inchi： 1S/C15H19N5O2/c21-15(18-7-9-22-10-8-18)12-2-5-19(11-12)13-3-6-20-14(17-13)1-4-16-20/h1,3-4,6,12H,2,5,7-11H2
• InChI Key： PFSSBOUJFYOBHK-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1CCN(C2C=CN3N=CC=C3N=2)C1)=O

Computed Properties

• Exact Mass: 301.15387487g/mol
• Monoisotopic Mass: 301.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 2.21±0.30(Predicted)

Additional information on 4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine

Introduction to 4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine (CAS No. 2877659-30-6)

4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine, identified by its Chemical Abstracts Service (CAS) number 2877659-30-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of 4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine consists of a pyrazolo[1,5-a]pyrimidine core linked to a pyrrolidine moiety through a carbonyl group, which is further substituted with a morpholine ring. This arrangement creates a multi-functional scaffold that is highly versatile for drug discovery and development. The presence of nitrogen-containing heterocycles in the molecule not only enhances its binding affinity to biological targets but also contributes to its stability and bioavailability.

In recent years, there has been a growing interest in exploring the pharmacological potential of 4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine due to its structural similarity to known bioactive compounds. Researchers have been investigating its potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The compound's ability to interact with multiple biological pathways makes it an attractive candidate for developing novel therapeutic agents.

One of the most compelling aspects of 4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine is its role as a key intermediate in the synthesis of more complex pharmacophores. The pyrazolo[1,5-a]pyrimidine scaffold is particularly well-studied for its antimicrobial and anti-inflammatory properties, while the morpholine group is known for its ability to enhance drug solubility and permeability across biological membranes. By combining these features, the compound offers a promising platform for designing next-generation drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the compound's potential in oncology research. The pyrazolo[1,5-a]pyrimidine core has been shown to inhibit kinases and other enzymes involved in tumor growth and progression. Additionally, the morpholine substituent may enhance the compound's ability to cross the blood-brain barrier, making it suitable for treating central nervous system disorders. These findings have prompted further investigation into the development of derivatives of 4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine that could be used in clinical trials.

The synthesis of 4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyrazolo[1,5-a]pyrimidine ring through cyclocondensation reactions, followed by functionalization with a pyrrolidine unit via carbonylation. The final step involves introducing the morpholine group through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques such as flow chemistry and catalytic processes have been employed to optimize yield and purity.

The pharmacokinetic properties of 4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine are another area of active research. Studies have shown that the compound exhibits moderate solubility in water and lipids, which suggests potential for oral administration. Additionally, preliminary data indicate that it has a reasonable half-life in vivo, allowing for sustained therapeutic effects. These characteristics make it an ideal candidate for further development into a drug candidate.

In conclusion,4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine (CAS No. 2877659-30-6) represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse biological activities. Its potential applications in treating various diseases, coupled with its favorable pharmacokinetic properties, make it a promising candidate for future drug development. As research continues to uncover new insights into its mechanisms of action,4-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}pyrrolidine-3-carbonyl)morpholine is poised to play a crucial role in shaping the next generation of therapeutics.